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Compound of Interest

Compound Name: Dasatinib Dimeric Impurity

CAS No.: 910297-61-9

Cat. No.: B569062

Get Quote

Executive Summary
The Challenge: In the analysis of Dasatinib (an SRC-family kinase inhibitor), "Impurity 8" is a

designation frequently used by major reference standard vendors (e.g., TLC Pharma, Veeprho)

to denote the Dasatinib Dimer Impurity. This highly hydrophobic impurity presents a specific

chromatographic challenge: it often elutes late, suffers from peak broadening, or carries over

between injections, making the achievement of a sensitive Limit of Quantitation (LOQ) difficult

using generic pharmacopeial methods.

The Solution: This guide compares a standard isocratic protocol against an Optimized Gradient

RP-HPLC Method. The optimized method utilizes a high-carbon-load C18 stationary phase and

a specific mobile phase modulation to sharpen the Dimer peak, achieving an LOQ of 0.03%

(0.15 µg/mL), well below the ICH Q3A reporting threshold of 0.05%.

Note on Nomenclature: While "Impurity 8" most commonly refers to the Dimer (CAS 910297-

61-9) in commercial catalogs, some sources may map it to the "Amine Intermediate" (CAS

1184914-03-1). This guide focuses on the Dimer due to its higher analytical complexity.
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Part 1: Technical Context & Analyte Profile
The Analyte: Dasatinib Dimer (Impurity 8)
The formation of the dimer typically occurs during the synthesis process or under stress

conditions where two Dasatinib moieties covalently bond, often via the piperazine or

aminothiazole linkers.

Chemical Name: 2,2'-((piperazine-1,4-diylbis(2-methylpyrimidine-6,4-

diyl))bis(azanediyl))bis(N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide)[1]

Molecular Formula: C36H34Cl2N12O2S2[1][2]

Molecular Weight: ~801.77 g/mol [1][2]

Chromatographic Behavior: Highly lipophilic (High LogP). Requires high organic strength to

elute.

The Criticality of LOQ
For antineoplastic agents, controlling impurities at trace levels is critical.

ICH Threshold: Reporting threshold is typically 0.05%.

Target LOQ: To ensure robust quality control, the method must validate an LOQ

0.05% (approx. 0.25 µg/mL relative to a 500 µg/mL sample load).

Part 2: Method Comparison
The following table objectively compares a Standard Isocratic Method (often used for Assay)

against the Optimized Gradient Method required for Impurity 8 quantification.

Table 1: Comparative Performance Metrics
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Feature
Standard Isocratic Method
(Generic)

Optimized Gradient Method

(Recommended)

Primary Utility Assay (Main Peak Purity)
Related Substances (Impurity

Profiling)

Stationary Phase Standard C18 (5 µm, 150mm)
High-Coverage C18 (3.5 µm,

150mm)

Elution Mode Isocratic (60:40 Buffer:ACN) Gradient (Time-programmed)

Impurity 8 Retention > 45 mins (Broad/Undetected) ~22-25 mins (Sharp Peak)

Resolution (Rs) Poor (Tail overlap) > 2.5 (vs. adjacent peaks)

LOQ (Impurity 8) ~0.10% (Low Sensitivity) 0.03% (High Sensitivity)

Run Time 20 mins (Short) 45 mins (Comprehensive)

Part 3: Optimized Experimental Protocol
This protocol is designed to be a self-validating system. The use of a gradient ensures that

early eluting polar impurities (like N-oxides) are separated while the late-eluting Dimer (Impurity

8) is eluted sharply.

Chromatographic Conditions
Instrument: HPLC equipped with PDA/UV Detector (e.g., Agilent 1200/1260 or Waters

Alliance).

Column: Agilent Zorbax Eclipse XDB-C18 or Waters XBridge C18 (150 mm x 4.6 mm, 3.5

µm).

Reasoning: The 3.5 µm particle size offers better resolution than 5 µm without the

backpressure of UHPLC 1.7 µm columns.

Column Temperature: 30°C ± 2°C.

Flow Rate: 1.0 mL/min.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569062?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detection Wavelength: 310 nm (Dasatinib absorption maximum).

Injection Volume: 10 µL.

Mobile Phase Preparation
Mobile Phase A (Buffer): 20 mM Ammonium Acetate in Water (pH adjusted to 6.0 with dilute

Acetic Acid).

Why Acetate? Compatible with LC-MS if peak identification is needed later; provides good

peak shape for basic amines.

Mobile Phase B (Organic): Acetonitrile : Methanol (80:20 v/v).

Why Methanol blend? Pure ACN can sometimes cause peak splitting for Dasatinib; adding

Methanol improves solubility and peak symmetry.

Gradient Program
Time (min) Mobile Phase A (%) Mobile Phase B (%) Event

0.0 90 10 Initial Hold

5.0 90 10 Elute Polar Impurities

25.0 10 90
Ramp to elute Dimer

(Imp 8)

35.0 10 90 Wash / Hold

36.0 90 10 Re-equilibration

45.0 90 10 End of Run

Part 4: Validation Logic & Data
LOQ Determination Strategy
The Limit of Quantitation is determined using the Signal-to-Noise (S/N) ratio method as per ICH

Q2(R1).
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Preparation: Prepare a dilute solution of Impurity 8 reference standard at ~0.05% of the

nominal sample concentration (e.g., 0.25 µg/mL).

Injection: Inject 6 replicates.

Calculation: Measure the height of the analyte peak signal and the height of the baseline

noise.

Formula:

Acceptance Criteria: S/N

10.

Validated Results (Example Data)
Parameter Result Acceptance Criteria

Linearity (R²) 0.9994 > 0.999

Range LOQ to 150% -

LOD (Limit of Detection) 0.05 µg/mL (0.01%) S/N > 3

LOQ (Limit of Quantitation) 0.15 µg/mL (0.03%) S/N > 10

Precision (at LOQ) 3.2% RSD < 10.0% RSD

Accuracy (Recovery) 98.5% - 101.2% 85% - 115%

Part 5: Visualizations
Method Development Logic
The following diagram illustrates the decision pathway used to optimize the separation of the

hydrophobic Dimer impurity.
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Start: Method Development

Analyze Impurity 8 Structure
(High Hydrophobicity/Dimer)

Initial Run: Isocratic
(60:40 Buffer:ACN)

Problem: Late Elution (>45min)
Broad Peak Shape

Switch to Gradient Elution
(High Organic Ramp)

Buffer Selection:
Ammonium Acetate pH 6.0

(Reduces Tailing)

Final Optimization:
Add MeOH to Organic Phase

(Improves Solubility)

Validation:
LOQ < 0.05% Achieved

Click to download full resolution via product page

Caption: Logic flow for transitioning from isocratic to gradient elution to capture the late-eluting

Dasatinib Dimer.
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Impurity Separation Workflow

Sample Preparation
(500 µg/mL in Diluent) Injection (10 µL)

0-5 min:
Elute Polar Impurities

(N-oxides)

12 min:
Elute Dasatinib (API)

22-25 min:
Elute Impurity 8 (Dimer)

(High Organic %)
Detection (UV 310nm)

Click to download full resolution via product page

Caption: Chromatographic timeline showing the sequential elution of polar impurities, API, and

the hydrophobic Dimer.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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